Cas no 187535-79-1 (L-Alanine, N-butyl-)

• Product Name: L-Alanine, N-butyl-
• CAS No: 187535-79-1
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 115043
• PubChem ID: 22822822
• Update Time: 2025-04-18

L-Alanine, N-butyl- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-butyl-
• (2S)-2-(butylamino)propanoic acid
• L-Alanine, N-butyl- (9CI)
• SCHEMBL574347
• DTXSID50628435
• N-Butyl-L-alanine
• 187535-79-1
• AKOS006355640

• Inchi： 1S/C7H15NO2/c1-3-4-5-8-6(2)7(9)10/h6,8H,3-5H2,1-2H3,(H,9,10)/t6-/m0/s1
• InChI Key： DVVNPYAVFWSKAB-LURJTMIESA-N
• SMILES： OC([C@H](C)NCCCC)=O

Computed Properties

• Exact Mass: 145.11035
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33